Ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate

• IUPAC Name: ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate
• InChI: InChI=1S/C8H10F7O5P/c1-2-18-6(16)5(9)21(17,19-3-7(10,11)12)20-4-8(13,14)15/h5H,2-4H2,1H3
• InChI Key: GHDWLAJBGZNFBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(F)P(=O)(OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C8H10F7O5P
• Molecular Weight: 350.12 g/mol

Description

Ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate is a chemical compound with the empirical formula C8H11F6O5P. It has a molecular weight of 332.13 and 350.13, and its IUPAC name is ethyl 2- (bis (2,2,2-trifluoroethoxy)phosphoryl)-2-fluoroacetate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string CCOC(=O)CP(=O)(OCC(F)(F)F)OCC(F)(F)F. This indicates that the molecule consists of a phosphorus atom bonded to two trifluoroethoxy groups and a fluoroacetate group.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a refractive index of 1.3730 and a density of 1.403 g/mL at 25 °C. It also has a boiling point of 249-250 °C.

Scientific Research Applications

Synthesis and Phosphorylation

Ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate and related compounds have applications in the synthesis of various chemical compounds. For instance, bis[2-(trimethylsilyl)ethyl]N,N-dialkylphosphoramidites, similar in structure, are used for the synthesis of phosphate monoesters, showcasing their role in complex chemical reactions and the synthesis of new compounds (Ross, Rathbone, Thomson, & Freeman, 1995).

Oligonucleotide Synthesis

Compounds like bis[2-(p-nitrophenyl)ethyl] phosphorochloridate, which share functional similarities with ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate, are utilized in the phosphorylation of nucleosides. This is a critical step in oligonucleotide synthesis, indicating the potential role of such compounds in genetic research and biotechnology (Himmelsbach, Charubala, & Pfleiderer, 1987).

Photooxidation and Environmental Impact

The study of fluoroacetates, including ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate, extends to their behavior in environmental conditions. For example, the photooxidation of fluoroacetates has been researched to understand their impact on the atmosphere and the formation of fluorocarboxylic acids (Blanco, Bejan, Barnes, Wiesen, & Teruel, 2010).

Safety and Hazards

This compound is classified as an eye irritant, skin irritant, and may cause respiratory irritation. It’s recommended to avoid breathing its fumes, mist, spray, or vapors, and to use it only outdoors or in a well-ventilated area. Protective equipment such as gloves, eyeshields, and dust masks are recommended when handling this compound.

Mechanism of Action

Target of Action

It is known that the compound is used as a reagent in the preparation of various organic compounds .

Result of Action

The compound is used as a reagent in the synthesis of various organic compounds, including spiroketal EBC-23, an anticancer agent, and scytonemin A, a novel calcium antagonist .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-fluoroacetate . .